Cas no 79128-13-5 (4-Isopropoxy-2-methoxybenzoic acid)

• Product Name: 4-Isopropoxy-2-methoxybenzoic acid
• CAS No: 79128-13-5
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 2191435
• Update Time: 2023-08-07

4-Isopropoxy-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Isopropoxy-2-methoxybenzoic acid
• IIBVSMBRVFNOTE-UHFFFAOYSA-N
• 4-isopropoxy-2-methoxy-benzoic acid
• Benzoic acid, 2-methoxy-4-(1-methylethoxy)-

• Inchi： 1S/C11H14O4/c1-7(2)15-8-4-5-9(11(12)13)10(6-8)14-3/h4-7H,1-3H3,(H,12,13)
• InChI Key： IIBVSMBRVFNOTE-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=C(C=1)OC)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 215
• XLogP3: 2.4
• Topological Polar Surface Area: 55.8